Cas no 1358376-26-7 (N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1358376-26-7
• MF: C₂₂H₁₇BrN₂OS
• MW: 437.352183103561
• CID: 5399664
• Update Time: 2025-10-31

N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C22H17BrN2OS/c1-15-4-6-16(7-5-15)19-14-27-21(20(19)25-12-2-3-13-25)22(26)24-18-10-8-17(23)9-11-18/h2-14H,1H3,(H,24,26)
• InChI Key： ATZCZCVGDQINRA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Br)C=C2)=O)SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.1±50.0 °C(Predicted)
• pka: 10.15±0.70(Predicted)

Additional information on N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Professional Introduction to N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1358376-26-7)

N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by its CAS number 1358376-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide incorporates several key pharmacophoric elements. The presence of a thiophene ring, which is a well-known scaffold in many bioactive molecules, contributes to its potential biological activity. Additionally, the incorporation of a pyrrole moiety and substituents such as bromine and methyl groups enhances its complexity and diversity, which are often crucial for achieving specific pharmacological effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been studied for its potential to interact with biological targets and modulate cellular processes. Its unique structural features suggest that it may possess properties such as inhibitory activity against certain enzymes or receptors, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its ability to engage with multiple biological pathways simultaneously. This polypharmacicity can be advantageous in the treatment of complex diseases where multiple targets need to be addressed. For instance, studies have indicated that thiophene derivatives can exhibit anti-inflammatory and antioxidant properties, which are relevant in conditions such as arthritis and oxidative stress-related disorders. The presence of the bromine substituent may also contribute to its binding affinity by enhancing interactions with specific protein targets.

The synthesis of N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of functional groups such as the carboxamide moiety at the thiophene ring’s position is particularly challenging but essential for achieving the desired biological activity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct this complex molecule efficiently.

In the context of drug discovery, computational modeling and molecular docking studies have played a pivotal role in understanding the interactions between N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide and potential biological targets. These studies have provided insights into how the compound’s structure aligns with receptors or enzymes involved in disease pathways, thereby guiding the optimization process towards more potent and selective derivatives. Such computational approaches are integral to modern drug design pipelines, enabling researchers to predict and refine molecular interactions before experimental validation.

Evaluation of the pharmacokinetic properties of N-(4-bromophenyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, including solubility, stability, and metabolic profiles, is crucial for assessing its suitability for clinical applications. These parameters determine how effectively the compound can be absorbed, distributed, metabolized, and excreted by the body. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties accurately.

The potential therapeutic applications of this compound are broad-ranging. Preliminary studies have suggested that it may exhibit efficacy in treating conditions characterized by abnormal cell proliferation or inflammation. For example, its interaction with certain kinases or transcription factors could make it valuable in oncology research. Additionally, its ability to modulate immune responses may open avenues for applications in autoimmune diseases or chronic inflammatory conditions.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-(4-bromophenyl strong >)-< strong >4-(4-methylphenyl) strong >)-3-(1H-pyrrol -1 -yl)thiophene -2-carboxamide strong >represents a testament to this collaborative effort, embodying the culmination of synthetic chemistry expertise and biological insight. As research progresses, further investigations into its mechanism of action and clinical potential will be essential to translate these findings into tangible therapeutic benefits.

In conclusion, N-(< strong > 4-bromo phen yl strong >)- 4 -( 4 -methyl phen yl strong >)- 3 -( 1 H -pyr rol -1 -y l )thi oph ene -2-carbox amide strong >< strong > (CAS No. 1358376 -26 -7) strong >< em > em > p > article > response >